![molecular formula C18H20BrCl2N3O2S2 B2674813 5-bromo-N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)thiophene-2-carboxamide hydrochloride CAS No. 1330005-11-2](/img/structure/B2674813.png)
5-bromo-N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)thiophene-2-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-bromo-N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H20BrCl2N3O2S2 and its molecular weight is 525.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compounds Synthesis
Research on the synthesis of novel heterocyclic compounds, including those derived from benzodifuranyl, thiadiazoles, and oxadiazepines, highlights the ongoing interest in developing new molecules with potential anti-inflammatory and analgesic properties. For example, Abu‐Hashem et al. (2020) synthesized various heterocyclic compounds showing significant COX-2 inhibition, suggesting potential for drug development in addressing inflammation and pain (https://consensus.app/papers/synthesis-novel-benzodifuranyl-135triazines-abu‐hashem/1b4ef798aee65ef5adff2529e7c19235/?utm_source=chatgpt).
Photosensitizer for Cancer Treatment
Pişkin et al. (2020) explored the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, demonstrating high singlet oxygen quantum yield. This research indicates the compound's potential as a Type II photosensitizer in photodynamic therapy for cancer, emphasizing the role of structural modification in enhancing therapeutic efficacy (https://consensus.app/papers/zinc-phthalocyanine-singlet-oxygen-yield-substituted-pişkin/35bb0ab354a152a0877791c11e70f21f/?utm_source=chatgpt).
Antifungal and Antimicrobial Agents
Narayana et al. (2004) and Sanjeeva et al. (2021) conducted studies on the synthesis of compounds with potential antifungal and antimicrobial activities. These studies illustrate the broad spectrum of biological activities that synthetic heterocyclic compounds can exhibit, hinting at the diverse applications of similarly structured chemicals in addressing infectious diseases (https://consensus.app/papers/synthesis-52substituted13thiazol5yl2hydroxy-narayana/6f609da600fc5d56a9ff9e7322c6eafb/?utm_source=chatgpt, https://consensus.app/papers/benzofuranoxadiazole-hybrids-design-synthesis-activity-sanjeeva/552795b57f515548bc259e3202bc9494/?utm_source=chatgpt).
properties
IUPAC Name |
5-bromo-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19BrClN3O2S2.ClH/c1-22(2)9-4-10-23(17(24)13-7-8-14(19)26-13)18-21-15-12(25-3)6-5-11(20)16(15)27-18;/h5-8H,4,9-10H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMBIFBNILVYZKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3=CC=C(S3)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20BrCl2N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
525.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.